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Compound of Interest
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Cat. No.: B12405142

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the preparation of stock
solutions of ALKS5 inhibitors, specifically focusing on the widely used compound commonly
known as ALKS5 Inhibitor Il, RepSox, or E 616452. This small molecule is a potent and selective
inhibitor of the TGF-[3 type | receptor, activin-like kinase 5 (ALK5). Proper preparation of stock
solutions is critical for ensuring accurate and reproducible results in both in vitro and in vivo
experiments. These guidelines cover the essential information regarding the inhibitor's
properties, solubility, and step-by-step protocols for preparing and storing stock solutions.

ALKS5 Inhibitor Profile

ALKS5 is a serine/threonine kinase receptor that plays a pivotal role in the transforming growth
factor-beta (TGF-B) signaling pathway. This pathway is integral to numerous cellular processes,
including proliferation, differentiation, apoptosis, and extracellular matrix production.
Dysregulation of the TGF-/ALKS5 signaling cascade is implicated in various pathologies, such
as cancer and fibrosis. ALK5 inhibitors block the kinase activity of ALK5, thereby preventing the
phosphorylation of downstream mediators like SMAD2 and SMAD3, and modulating gene
expression.

A noteworthy ALKS5 inhibitor, frequently referred to in scientific literature and available from
various suppliers, is identified by the CAS number 446859-33-2. While the name "Alk5-IN-33"
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was used in the query, the predominant and more specific identifiers for this compound are
ALKS5 Inhibitor 1l or RepSox. For clarity and accuracy, this document will use these recognized
names.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative information for ALK5
Inhibitor Il (RepSox).

Property Value Source(s)
CAS Number 446859-33-2 [11[21131[4]1[5][6]
Molecular Formula C17H13Ns [1][2][6]
Molecular Weight 287.32 g/mol [1][2][6]

4 nM (autophosphorylation),

ICso (ALK5) 18 nM (cellular assay), 23 nM [2][4]
(binding)

Solubility in DMSO =5 mg/mL (1102131141

Solubility in Methanol ~5 mg/mL [1][2]

Solubility in Ethanol ~1 mg/mL [4]

Storage (Solid) 2-8°C or -20°C [2]

Storage (Stock Solution) -20°C for up to 6 months [1][2]

Signaling Pathway

ALKS5 inhibitors exert their effects by interrupting the canonical TGF-3 signaling pathway. The
diagram below illustrates the mechanism of action.
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TGF-B/ALKS5 Signaling Pathway and Point of Inhibition
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Caption: TGF- signaling and ALKS inhibition.
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Experimental Protocols

The following protocols provide detailed methodologies for the preparation of ALKS Inhibitor Il
(RepSox) stock solutions for in vitro and potential in vivo applications.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution for In Vitro Use

Materials:

ALKS Inhibitor Il (RepSox) powder (CAS 446859-33-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:

o Pre-weighing Preparation: Before opening, bring the vial of ALK5 Inhibitor Il powder to room
temperature to prevent condensation.

» Weighing the Compound: Carefully weigh out the desired amount of the inhibitor powder
using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you
would need 2.873 mg of the compound (Molecular Weight = 287.32 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the
1 mL of 10 mM example, add 1 mL of DMSO.

o Solubilization: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. If necessary, gentle warming in a 37°C water bath for 5-10 minutes can aid
dissolution.[6]
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 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 20-100 pL) in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C. Under these conditions, the stock solution is stable for
up to 6 months.[1][2]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Materials:
e 10 mM ALKS5 Inhibitor II DMSO stock solution (from Protocol 1)
e Pre-warmed cell culture medium

Procedure:

Thawing the Stock: Thaw a single aliquot of the 10 mM DMSO stock solution at room
temperature.

e Dilution: Serially dilute the stock solution in pre-warmed cell culture medium to achieve the
desired final concentration. It is crucial to add the DMSO stock to the medium and mix
immediately to prevent precipitation.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is non-toxic to the cells, typically below 0.5%.[6] For example, a 1:1000 dilution of a
10 mM stock to a 10 uM working solution results in a final DMSO concentration of 0.1%.

o Application: Add the final working solution to your cell cultures as required by your
experimental design.

Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing and using ALKS5 inhibitor
stock solutions.
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Workflow for ALK5 Inhibitor Stock Solution Preparation
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Caption: Stock solution preparation workflow.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12405142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Concluding Remarks

The protocols and data provided in these application notes are intended to guide researchers
in the effective preparation and use of ALKS5 Inhibitor 1l (RepSox) stock solutions. Adherence to
these guidelines will help ensure the integrity and reproducibility of experimental outcomes. It is
always recommended to consult the specific product datasheet from your supplier for any lot-
specific information. As with any chemical, appropriate personal protective equipment should
be worn during handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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